Cas no 1393644-50-2 (nujiangexanthone B)

• Product Name: nujiangexanthone B
• CAS No: 1393644-50-2
• MF: C₃₀O₇
• MW: 472.316807746887
• CID: 2006433
• PubChem ID: 66553663
• Update Time: 2025-04-21

nujiangexanthone B Chemical and Physical Properties

Names and Identifiers

• nujiangexanthone B
• 1393644-50-2
• CHEMBL2087604
• SCHEMBL15187544

• Inchi： 1S/C30O7/c1-15(2)9-12-18-19(13-10-16(3)4)23(31)26(34)29-21(18)24(32)22-25(33)30(36-8)28(35-7)20(27(22)37-29)14-11-17(5)6
• InChI Key： PQAFRHNUFSDJGM-UHFFFAOYSA-N
• SMILES： [C]OC1C(O[C])=C([C]/[C]=C(\[C])/[C])C2OC3C(C(C=2C=1[O])=O)=C([C]/[C]=C(\[C])/[C])C([C]/[C]=C(\[C])/[C])=C([O])C=3[O] |^1:0,5,8,10,11,19,23,25,26,29,31,32,34,36,^4:7,22,28|

Computed Properties

• Exact Mass: 508.24610348Da
• Monoisotopic Mass: 508.24610348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 105Ų